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Compound of Interest

Compound Name: SP2509

Cat. No.: B15606218 Get Quote

For researchers, scientists, and drug development professionals utilizing SP2509, a potent and

selective inhibitor of lysine-specific demethylase 1 (LSD1), adherence to proper disposal

procedures is paramount to ensure laboratory safety and environmental protection. This

document provides essential, step-by-step guidance for the safe handling and disposal of

SP2509, its solutions, and contaminated materials.

Immediate Safety and Handling Precautions
Before handling SP2509, it is crucial to consult the Safety Data Sheet (SDS) provided by the

manufacturer. Personal Protective Equipment (PPE) is mandatory. This includes, but is not

limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Work with SP2509 should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of SP2509 are summarized in

the table below.
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Property Value

Molecular Formula C₁₉H₂₀ClN₃O₅S

Molecular Weight 437.9 g/mol

CAS Number 1423715-09-6

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Store at -20°C

Step-by-Step Disposal Protocol
The proper disposal of SP2509 and its associated waste must follow institutional and local

regulations for chemical waste management. The following protocol provides a general

framework.

1. Unused or Expired SP2509 (Solid):

Do not dispose of solid SP2509 down the drain or in regular trash.
Carefully package the original container, ensuring it is securely sealed and clearly labeled as
"Hazardous Waste" and with the chemical name "SP2509".
Transfer the packaged waste to your institution's designated chemical waste storage area for
collection by a licensed hazardous waste disposal company.

2. SP2509 Solutions (e.g., in DMSO):

Do not dispose of SP2509 solutions down the drain.
Collect all waste solutions in a dedicated, sealed, and properly labeled hazardous waste
container. The label should include "Hazardous Waste," "SP2509," and the solvent used
(e.g., "in DMSO").
Store the waste container in a designated satellite accumulation area within the laboratory
until it is ready for pickup by your institution's environmental health and safety (EHS)
department.

3. Contaminated Labware and Materials (e.g., pipette tips, gloves, vials):
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All disposable materials that have come into contact with SP2509 should be considered
hazardous waste.
Collect these materials in a designated, leak-proof hazardous waste container lined with a
chemically resistant bag.
The container must be clearly labeled as "Hazardous Waste" and indicate the contents (e.g.,
"Solid waste contaminated with SP2509").
When the container is full, seal it and move it to the designated chemical waste storage area.

Experimental Protocol Reference
Detailed experimental protocols involving the use of SP2509, such as its application in cell

culture or in vivo studies, are beyond the scope of this disposal guide. For specific

methodologies, researchers should refer to published literature and established laboratory

procedures. For example, studies have detailed the use of SP2509 in acute myeloid leukemia

(AML) cells.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of SP2509 waste.
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Caption: Workflow for the safe disposal of SP2509 waste streams.

By adhering to these procedures, laboratory personnel can mitigate the risks associated with

SP2509 and ensure compliance with safety and environmental regulations, fostering a culture

of responsibility and trust in the handling of research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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